![molecular formula C16H16N4O B7591218 N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide](/img/structure/B7591218.png)
N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide, also known as DMXAA, is a small molecule that has gained interest in the scientific community due to its potential applications in cancer treatment. DMXAA was first discovered in the 1980s, and since then, numerous studies have been conducted to investigate its mechanism of action and potential therapeutic benefits.
Mechanism of Action
The mechanism of action of N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide is not fully understood, but it is believed to involve the activation of the immune system and the induction of tumor necrosis. This compound has been shown to stimulate the production of cytokines and chemokines, which recruit immune cells to the tumor site and promote anti-tumor activity. This compound has also been shown to induce tumor cell death through the disruption of the tumor vasculature.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to induce the production of nitric oxide, which plays a role in the regulation of blood flow and immune function. This compound has also been shown to increase the production of reactive oxygen species, which can lead to oxidative stress and DNA damage in tumor cells.
Advantages and Limitations for Lab Experiments
N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide has several advantages and limitations for use in laboratory experiments. One advantage is that it has a relatively simple chemical structure, which makes it easy to synthesize and purify. This compound also has a well-established mechanism of action and has been extensively studied in preclinical models. However, one limitation is that this compound has poor solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which can limit its efficacy in some applications.
Future Directions
There are several future directions for research on N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide. One area of interest is the development of new formulations or delivery methods that can improve the solubility and bioavailability of this compound. Another area of interest is the investigation of this compound in combination with other cancer treatments, such as immunotherapy and targeted therapy. Finally, there is a need for further preclinical and clinical studies to better understand the safety and efficacy of this compound in humans.
Synthesis Methods
N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminopyridine with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form an intermediate, which is then reacted with 1,2-dimethylbenzimidazole-5-carboxylic acid to yield this compound. The purity and yield of the final product can be improved through various purification techniques, such as column chromatography and recrystallization.
Scientific Research Applications
N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in various preclinical models, including lung, breast, and colon cancer. This compound has also been investigated for its ability to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.
properties
IUPAC Name |
N-(1,2-dimethylbenzimidazol-5-yl)-6-methylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O/c1-10-4-5-12(9-17-10)16(21)19-13-6-7-15-14(8-13)18-11(2)20(15)3/h4-9H,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMEGZSKQRQNKKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(C(=N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.